Fosmidomycin Sodium

• IUPAC Name: sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate
• InChI: InChI=1S/C4H10NO5P.Na/c6-4-5(7)2-1-3-11(8,9)10;/h4,7H,1-3H2,(H2,8,9,10);/q;+1/p-1
• InChI Key: ZZPUYRHMTGOTEU-UHFFFAOYSA-M
• Canonical SMILES: C(CN(C=O)O)CP(=O)(O)[O-].[Na+]
• Molecular Formula: C4H9NNaO5P
• Related CAS: 66508-53-0 (Parent)
• DSSTOX Substance ID: DTXSID10216711
• Molecular Weight: 205.08 g/mol
• CAS RN: 66508-37-0

Description

Synthesis Analysis

The synthesis of fosmidomycin and its analogues has been extensively studied to improve its antimalarial and antibacterial activities. For example, chain substituted pivaloyloxymethyl ester derivatives of fosmidomycin have been synthesized, showcasing its potential as a versatile scaffold for developing new therapeutic agents with improved biological activity against Plasmodium falciparum, the parasite responsible for malaria (Kurz et al., 2006).

Molecular Structure Analysis

The molecular structure of fosmidomycin allows for the inhibition of DXR by mimicking the natural substrate of the enzyme. The structural basis of its action was elucidated through the complex with 2-C-Methyl-D-erythritol 4-phosphate synthase (IspC), revealing how fosmidomycin's phosphonate group and hydroxamate moiety interact with the active site of the enzyme, providing insights into its mechanism of inhibition (Steinbacher et al., 2003).

Chemical Reactions and Properties

Fosmidomycin's phosphonic acid moiety is crucial for its biological activity, as it forms a tight complex with the DXR enzyme. Structural variations and modifications around this anchor have been explored to enhance its inhibitory potency and biological activity, demonstrating the importance of the phosphonate group in fosmidomycin's mechanism of action (Zinglé et al., 2010).

Physical Properties Analysis

The physical properties of fosmidomycin, such as solubility and stability, play a significant role in its pharmacokinetic profile and efficacy as a therapeutic agent. Studies on fosmidomycin analogues, including those containing benzoxazolone or oxazolopyridinone rings, have contributed to understanding how these properties affect its biological activity and potential as a drug (Courtois et al., 2004).

Scientific Research Applications

• Antibacterial Activity : Fosmidomycin inhibits the biosynthesis of carotenoids and menaquinones in Escherichia coli and Micrococcus luteus cells, contributing to its antibacterial activity (Shigi, 1989).

• Inhibitor of Isoprenoid Biosynthesis : It acts as an inhibitor of the non-mevalonate pathway for isoprenoid biosynthesis, which is significant in understanding its mechanism of action (Gadakh et al., 2015).

• Antimalarial and Antitubercular Agent : Modified into amino acid-based prodrugs, Fosmidomycin Sodium shows increased activity against the asexual blood stages of P. falciparum and promising antitubercular activities, making it a potential antimalarial and antitubercular agent (Courtens et al., 2019).

• Effective Against Malaria : this compound acts by inhibiting an essential enzyme in isoprenoid biosynthesis, making it a new antimalarial drug (Haemers et al., 2006).

• Herbicidal Applications : Its biological activities extend to being an antibacterial, antimalarial, and herbicidal agent, inhibiting the non-mevalonate pathway enzyme DXR (Midrier et al., 2014).

• Clinical Efficacy in Malaria Treatment : It has been demonstrated to be effective in curing uncomplicated Plasmodium falciparum malaria in humans, showing fast parasite and fever clearance (Wiesner et al., 2003).

• Enhanced Efficacy with Peptides : Combining Fosmidomycin with the cell-penetrating peptide octaarginine enhances its efficacy against malaria and mycobacterial species (Sparr et al., 2013).

• Synergistic Effects with Other Drugs : Fosmidomycin shows potent antimalarial activity and synergizes with lincosamides like lincomycin and clindamycin in a Plasmodium vinckei mouse model (Wiesner et al., 2002).

Mechanism of Action

Target of Action

Fosmidomycin Sodium Salt primarily targets the enzyme 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR) . This enzyme plays a crucial role in the non-mevalonate pathway for isoprenoid biosynthesis in Gram-negative, Gram-positive bacteria, plants, and the parasite causing the most virulent form of malaria, Plasmodium falciparum .

Mode of Action

This compound Salt acts as an inhibitor of DXR . By inhibiting this enzyme, it disrupts the non-mevalonate pathway, which is essential for the survival of certain pathogenic organisms .

Biochemical Pathways

The compound affects the non-mevalonate pathway for isoprenoid biosynthesis . Isoprenoids are vital components of various biological molecules. By inhibiting DXR, this compound Salt disrupts the production of these essential isoprenoids, leading to the death of the pathogenic organisms .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of this compound Salt have been studied in rats and dogs . After intravenous administration, the compound is mainly excreted in the urine . The serum level data after intravenous administration closely fitted a 3-compartment open model with first-order kinetics . .

Result of Action

The inhibition of the non-mevalonate pathway by this compound Salt leads to the death of the pathogenic organisms . This makes it a potent antibiotic and antimalarial compound .